Cas no 2371-32-6 (Glycine,N-(m-bromophenyl)-, hydrazide (7CI,8CI))

• Product Name: Glycine,N-(m-bromophenyl)-, hydrazide (7CI,8CI)
• CAS No: 2371-32-6
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• CID: 274575
• PubChem ID: 302654
• Update Time: 2025-04-19

Glycine,N-(m-bromophenyl)-, hydrazide (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(m-bromophenyl)-, hydrazide (7CI,8CI)
• 2-(3-bromoanilino)acetohydrazide
• 2-[(3-bromophenyl)amino]acetohydrazide (non-preferred name)
• 5-bromophenylaminoethanehydrazide
• AC1L70ZM
• N-(3-brom-phenyl)-glycin-hydrazid
• N-< 3-brom-phenyl> -glycin-hydrazid
• NCIStruc1_000867
• NCIStruc2_001832
• NSC190336
• STK001701
• AKOS005199577
• NCGC00014537
• MLS000756416
• NSC 190336
• Glycine, N-(3-bromophenyl)-, hydrazide
• NCI60_001585
• NCI190336
• DTXSID80307185
• HMS2886L19
• 2371-32-6
• NSC-190336
• (3-Bromo-phenylamino)-acetic acid hydrazide
• SCHEMBL14761535
• SMR000528722
• BB 0241512
• NCGC00097641-01
• CHEMBL1445913
• 2-(3-Bromophenylamino)acetohydrazide
• BDBM50235874
• CCG-38116
• NCGC00014537-02
• 2-[(3-BROMOPHENYL)AMINO]ACETOHYDRAZIDE

• Inchi： 1S/C8H10BrN3O/c9-6-2-1-3-7(4-6)11-5-8(13)12-10/h1-4,11H,5,10H2,(H,12,13)
• InChI Key： DTNPEGXILXIBQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC(NN)=O

Computed Properties

• Exact Mass: 243.0008
• Monoisotopic Mass: 243.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15
• LogP: 2.01510